Cas no 898762-50-0 (3-(3-Chlorophenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(3-Chlorophenyl)-4'-thiomethylpropiophenone
• CAS No: 898762-50-0
• MF: C₁₆H₁₅ClOS
• MW: 290.807702302933
• CID: 1946400
• PubChem ID: 24726030
• Update Time: 2025-04-21

3-(3-Chlorophenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(3-chlorophenyl)-4'-thiomethylpropiophenone
• MFCD03843414
• DTXSID00644423
• AKOS016021878
• 898762-50-0
• 3-(3-Chlorophenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 3-(3-Chlorophenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843414
• Inchi： 1S/C16H15ClOS/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-4,6-9,11H,5,10H2,1H3
• InChI Key： SZNZIQNVOAFILW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 290.05300
• Monoisotopic Mass: 290.0532140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.87740